4-Methoxy-3-methylbutan-2-amine
Overview
Description
Amines like “4-Methoxy-3-methylbutan-2-amine” are organic compounds that contain a basic nitrogen atom with a lone pair of electrons . They are derivatives of ammonia where one or more hydrogen atoms are replaced by alkyl or aryl groups .
Synthesis Analysis
The synthesis of amines can be challenging. One method involves the alkylation of hydroxylamine derivatives . Another method involves methanolysis of hydroxylamine sulfonates .Molecular Structure Analysis
The molecular structure of amines involves a nitrogen atom with a lone pair of electrons, making these compounds not only basic, but also good nucleophiles .Chemical Reactions Analysis
Amines can undergo a variety of chemical reactions. They can react with electrophiles in several polar reactions . They can also undergo deprotonation by strong bases to form N-lithio derivatives, which can react with organolithium compounds to form amines .Physical And Chemical Properties Analysis
Amines generally have a higher boiling point than their corresponding hydrocarbons due to their ability to form hydrogen bonds . They are also usually soluble in organic solvents and water .Scientific Research Applications
Advanced Oxidation Processes
Advanced Oxidation Processes (AOPs) are effective in degrading nitrogen-containing compounds, including amines, which are resistant to conventional degradation processes. 4-Methoxy-3-methylbutan-2-amine, by analogy, could be a subject of research in AOPs for its environmental degradation or detoxification in water treatment technologies. AOPs can mineralize nitrogen-containing compounds, improving the efficacy of treatment schemes for recalcitrant organic pollutants (Bhat & Gogate, 2021).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-methoxy-3-methylbutan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H15NO/c1-5(4-8-3)6(2)7/h5-6H,4,7H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MVUUBVNVNHJSPP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(COC)C(C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
117.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxy-3-methylbutan-2-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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